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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912

Essential Safety and Handling Guide for BLT-1

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with BLT-1 (Block lipid transport-1).
Adherence to these procedures is vital for ensuring laboratory safety and minimizing
environmental impact.

Chemical Information

Property Value

Synonyms Block lipid transport-1, BLT1
CAS Number 321673-30-7[1]

Molecular Formula C12H23N3S[2]

Molecular Weight 241.40[2]

A thiosemicarbazone copper chelator and a
Description selective inhibitor of the HDL receptor SR-BI.[2]

[3]4]

Appearance White to tan powder.[5]

Soluble in DMSO (=13 mg/mL) and Ethanol (48

Solubilit
Y mg/mL); insoluble in water.[2][5]
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Hazard Identification

BLT-1 presents the following hazards:
o Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic
aquatic toxicity, Category 1).[1]

Personal Protective Equipment (PPE)

Engineering controls, such as ensuring adequate ventilation and providing accessible safety
showers and eye wash stations, are fundamental.[1] The following table summarizes the
mandatory personal protective equipment for handling BLT-1.[1]

PPE Category Item Specifications
_ Must be equipped with side-
Eye Protection Safety Goggles )
shields.[1]
) ) Chemically resistant gloves
Hand Protection Protective Gloves o
(e.g., nitrile).
] ] ) A buttoned lab coat is required
Body Protection Impervious Clothing ] )
to protect skin and clothing.
Required when engineering
) ] ) ] controls are insufficient or
Respiratory Protection Suitable Respirator

during aerosol-generating

procedures.

Operational and Disposal Plans

Strict adherence to the following protocols for handling and disposal is mandatory to ensure
safety and prevent environmental contamination.

Handling and Storage Protocol
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» Preparation: Work in a well-ventilated area, preferably within a chemical fume hood to avoid
inhalation of dust or aerosols.[1]

o Personal Protective Equipment: Don all required PPE as detailed in the table above before
handling BLT-1.

» Handling: Avoid direct contact with skin, eyes, and clothing.[1] Do not eat, drink, or smoke in
the designated work area.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and ignition sources.[1] Store the powder at -20°C and solutions at -80°C.[1]

Disposal Plan

BLT-1 and its container must be disposed of as hazardous waste.[6]

Waste Type Disposal Procedure

Dispose of contents at an approved waste
Unused BLT-1 ]
disposal plant.[1]

Collect and transfer to a designated chemical
Contaminated Labware waste container for disposal in accordance with

local regulations.

) Dispose of gloves and other disposable PPE in
Contaminated PPE ) )
a biohazard waste container.[7]

Emergency Procedures

Immediate and appropriate response to accidental exposure or spillage is critical.
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Emergency Scenario

First Aid and Response Protocol

Eye Contact

Immediately flush eyes with large amounts of
water, holding eyelids apart. Remove contact
lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. Seek

medical attention.[1]

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide respiratory support.
Avoid mouth-to-mouth resuscitation. Seek

medical attention.[1]

Ingestion

Wash out the mouth with water. Do NOT induce
vomiting. Call a physician or Poison Control

Center immediately.[1]

Spillage

Collect spillage to prevent it from entering drains
or water courses.[1] Contain the spill and clean
the area as per laboratory protocols for

hazardous materials.

Visual Workflow and Safety Diagrams

The following diagrams illustrate the key workflows for handling BLT-1 safely.
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Caption: Standard operational workflow for handling BLT-1.
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Caption: Decision-making process for emergency response to BLT-1 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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